2-oxo-3-(propan-2-yl)-2,3-dihydro-1H-1,3-benzodiazole-5-carboxylic acid

• IUPAC Name: 2-oxo-3-propan-2-yl-1H-benzimidazole-5-carboxylic acid
• InChI: InChI=1S/C11H12N2O3/c1-6(2)13-9-5-7(10(14)15)3-4-8(9)12-11(13)16/h3-6H,1-2H3,(H,12,16)(H,14,15)
• InChI Key: ASRBUXIQHDAEIL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1C2=C(C=CC(=C2)C(=O)O)NC1=O
• Molecular Formula: C11H12N2O3
• Molecular Weight: 220.22 g/mol

Description

2-oxo-3-(propan-2-yl)-2,3-dihydro-1H-1,3-benzodiazole-5-carboxylic acid, also known as BRD4 inhibitor, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications.

Scientific Research Applications

Antiallergic Activity

• A study by Nohara et al. (1985) found that compounds including 2-oxo-3-(propan-2-yl)-2,3-dihydro-1H-1,3-benzodiazole-5-carboxylic acid derivatives exhibited significant antiallergic activity in tests conducted on rats. Particularly, derivatives bearing an isopropyl group showed superior activity, with some being notably more potent than conventional antiallergic drugs (Nohara et al., 1985).

Antibacterial Properties

• Palkar et al. (2017) synthesized novel compounds that included derivatives of 2-oxo-3-(propan-2-yl)-2,3-dihydro-1H-1,3-benzodiazole-5-carboxylic acid, which displayed promising antibacterial activity, especially against Staphylococcus aureus and Bacillus subtilis. These compounds were effective at non-cytotoxic concentrations (Palkar et al., 2017).

Angiotensin II Receptor Antagonistic Activities

• Kohara et al. (1996) reported the synthesis of benzimidazole-7-carboxylic acids bearing acidic heterocycles, including 2-oxo-3-(propan-2-yl)-2,3-dihydro-1H-1,3-benzodiazole-5-carboxylic acid, which exhibited high affinity for the angiotensin II receptor. These compounds inhibited angiotensin II-induced pressor response, indicating potential for treating hypertension (Kohara et al., 1996).

Corrosion Inhibition

• Ammal et al. (2018) studied 1,3,4-oxadiazole derivatives including 2-oxo-3-(propan-2-yl)-2,3-dihydro-1H-1,3-benzodiazole-5-carboxylic acid, which showed effectiveness in inhibiting corrosion of mild steel in acidic environments. This highlights its potential application in materials science, particularly in corrosion protection (Ammal et al., 2018).

Novel Synthesis Methods

• Chavan et al. (2007) synthesized new compounds, including those derived from 2-oxo-3-(propan-2-yl)-2,3-dihydro-1H-1,3-benzodiazole-5-carboxylic acid, showing potential in developing new methods for synthesizing benzothiazole derivatives with antimicrobial properties (Chavan et al., 2007).